Cas no 1361828-16-1 (2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl)

2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl is a halogenated biphenyl derivative characterized by its unique substitution pattern, offering distinct reactivity and stability for specialized synthetic applications. The presence of dichloro, difluoromethoxy, and fluoro substituents enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, where selective functionalization is critical. Its structural features contribute to improved lipophilicity and metabolic stability, making it valuable in the design of bioactive compounds. The compound's well-defined stereoelectronic properties facilitate controlled cross-coupling reactions, enabling precise modifications in complex molecular frameworks. Suitable for use under inert conditions, it is typically supplied with high purity to ensure consistent performance in research and industrial processes.
2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl structure
1361828-16-1 structure
Product Name:2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl
CAS No:1361828-16-1
MF:C13H7Cl2F3O
MW:307.095292329788
CID:4996083
Update Time:2025-10-25

2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl
    • Inchi: 1S/C13H7Cl2F3O/c14-7-4-5-8(10(15)6-7)9-2-1-3-11(12(9)16)19-13(17)18/h1-6,13H
    • InChI Key: NSBFEQZOMBUXMT-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C1C=CC=C(C=1F)OC(F)F)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 293
  • XLogP3: 5.8
  • Topological Polar Surface Area: 9.2

2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011005199-250mg
2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl
1361828-16-1 97%
250mg
470.40 USD 2021-07-05
Alichem
A011005199-500mg
2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl
1361828-16-1 97%
500mg
815.00 USD 2021-07-05
Alichem
A011005199-1g
2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl
1361828-16-1 97%
1g
1,579.40 USD 2021-07-05

Additional information on 2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl

Comprehensive Overview of 2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl (CAS No. 1361828-16-1)

2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl (CAS No. 1361828-16-1) is a highly specialized biphenyl derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and advanced material science. This compound, characterized by its unique halogenated and fluorinated structure, offers exceptional chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and electronic materials.

The molecular structure of 2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl features a biphenyl core substituted with chlorine, fluorine, and a difluoromethoxy group. These functional groups contribute to its distinct physicochemical properties, such as high lipophilicity and resistance to metabolic degradation. These attributes are particularly relevant in the design of sustainable agrochemicals, a topic of growing interest as the global demand for eco-friendly farming solutions continues to rise. The compound's stability under various environmental conditions also makes it a candidate for use in high-performance coatings and OLED materials, aligning with the surge in searches for green chemistry alternatives.

In the pharmaceutical sector, 2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl is being investigated for its potential as a building block in drug discovery. Its ability to modulate biological activity through selective halogen bonding has sparked interest in the development of targeted therapies, especially for conditions requiring precision medicine. This aligns with trending searches around personalized healthcare and next-generation therapeutics. Additionally, its role in catalysis and polymer science is under exploration, addressing the need for innovative industrial materials.

From a synthetic perspective, the compound's CAS No. 1361828-16-1 serves as a critical identifier for researchers sourcing high-purity intermediates. Laboratories focusing on structure-activity relationship (SAR) studies often prioritize such compounds due to their reproducible quality and well-documented safety profiles. The rise of AI-driven chemical databases has further amplified the accessibility of this information, catering to queries like "halogenated biphenyl synthesis" or "fluorinated agrochemical intermediates". This trend reflects the broader shift toward digitalization in chemical R&D.

Environmental and regulatory considerations are also pivotal when discussing 2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl. While the compound is not classified as hazardous, its persistence and bioaccumulation potential are subjects of ongoing study. This resonates with public interest in chemical safety and regulatory compliance, as evidenced by frequent searches for "EPA-approved intermediates" and "REACH-compliant chemicals". Manufacturers are advised to adhere to green synthesis protocols to minimize ecological impact.

In summary, 2,4-Dichloro-3'-difluoromethoxy-2'-fluoro-biphenyl (CAS No. 1361828-16-1) represents a versatile and scientifically significant compound with applications spanning multiple high-growth industries. Its relevance to sustainable agriculture, advanced materials, and pharmaceutical innovation positions it as a key player in modern chemistry. As research progresses, this compound is likely to remain at the forefront of discussions on cutting-edge chemical solutions and industrial advancements.

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